Cas no 321-11-9 (Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]-)

Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]- structure
321-11-9 structure
Product Name:Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]-
CAS No:321-11-9
MF:C12H9FN2O2S
MW:264.275464773178
CID:312095
PubChem ID:242842
Update Time:2025-04-19

Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]-
    • 2-(5-fluoro-2-nitrophenyl)sulfanylaniline
    • 2-(5-Fluor-2-nitro-phenylmercapto)-anilin
    • 2-(5-fluoro-2-nitro-phenylsulfanyl)-aniline
    • 2-[(5-fluoro-2-nitrophenyl)sulfanyl]aniline
    • AC1L6AB4
    • AC1Q20G5
    • AG-J-34794
    • AR-1D5978
    • CTK4G8222
    • NSC51797
    • NSC-51797
    • DTXSID10287623
    • 321-11-9
    • Inchi: 1S/C12H9FN2O2S/c13-8-5-6-10(15(16)17)12(7-8)18-11-4-2-1-3-9(11)14/h1-7H,14H2
    • InChI Key: HXSDOHJMYSWXJV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1N)C1C=C(C=CC=1[N+](=O)[O-])F

Computed Properties

  • Exact Mass: 264.03697
  • Monoisotopic Mass: 264.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 97.1Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 382.7°Cat760mmHg
  • Flash Point: 185.2°C
  • Refractive Index: 1.675
  • PSA: 69.16
  • LogP: 4.57170

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